4-(2-Chlorothieno[2,3-d]pyrimidin-4-yl)-3-methylpiperazin-2-one

• IUPAC Name: 4-(2-chlorothieno[2,3-d]pyrimidin-4-yl)-3-methylpiperazin-2-one
• InChI: InChI=1S/C11H11ClN4OS/c1-6-9(17)13-3-4-16(6)8-7-2-5-18-10(7)15-11(12)14-8/h2,5-6H,3-4H2,1H3,(H,13,17)
• InChI Key: QYRCVONKUBZSIU-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NCCN1C2=C3C=CSC3=NC(=N2)Cl
• Molecular Formula: C11H11ClN4OS
• Molecular Weight: 282.75 g/mol

Description

4-(2-Chlorothieno[2,3-d]pyrimidin-4-yl)-3-methylpiperazin-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic compound that has a thieno[2,3-d]pyrimidine core structure.

Mechanism of Action

The mechanism of action of 4-(2-Chlorothieno[2,3-d]pyrimidin-4-yl)-3-methylpiperazin-2-one is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells, viruses, bacteria, and fungi. This compound has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and inhibit the growth of bacteria and fungi. It has also been shown to reduce oxidative stress and inflammation in the brain, which may help protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(2-Chlorothieno[2,3-d]pyrimidin-4-yl)-3-methylpiperazin-2-one is its broad-spectrum activity against cancer cells, viruses, bacteria, and fungi. This makes it a promising candidate for the development of new drugs for the treatment of various diseases. However, one of the limitations of this compound is its moderate yield and low solubility, which can make it difficult to work with in the laboratory.

Future Directions

There are several future directions for the research and development of 4-(2-Chlorothieno[2,3-d]pyrimidin-4-yl)-3-methylpiperazin-2-one. One direction is to further investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to optimize the synthesis method and improve the yield and solubility of this compound.

Synthesis Methods

The synthesis of 4-(2-Chlorothieno[2,3-d]pyrimidin-4-yl)-3-methylpiperazin-2-one involves the reaction of 2-chlorothieno[2,3-d]pyrimidine-4-amine with 3-methylpiperazine-2,6-dione. The reaction is carried out in the presence of a suitable solvent and a catalyst. The yield of this reaction is moderate, and the purity of the compound can be improved by using different purification techniques.

Scientific Research Applications

4-(2-Chlorothieno[2,3-d]pyrimidin-4-yl)-3-methylpiperazin-2-one has been extensively studied for its potential applications in various fields. It has been found to have anticancer, antiviral, antibacterial, and antifungal properties. This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.